5-[4-(5-fluoro-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]pyridine-2-carbonitrile

• IUPAC Name: 5-[4-(5-fluoro-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]pyridine-2-carbonitrile
• InChI: InChI=1S/C16H17FN6/c1-11-15(17)16(21-12(2)20-11)23-7-5-22(6-8-23)14-4-3-13(9-18)19-10-14/h3-4,10H,5-8H2,1-2H3
• InChI Key: QGNJWFGLIGHYET-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)C)N2CCN(CC2)C3=CN=C(C=C3)C#N)F
• Molecular Formula: C16H17FN6
• Molecular Weight: 312.34 g/mol

Description

The compound is a complex organic molecule that includes several functional groups such as a pyrimidine ring, a piperazine ring, and a pyridine ring. The pyrimidine ring is a six-membered ring with two nitrogen atoms, which is a key component of many biologically important molecules. The piperazine ring is a common feature in many pharmaceuticals. The pyridine ring is a basic heterocyclic aromatic organic compound similar to benzene and pyridine, but it has one methine group (=CH−) replaced by a nitrogen atom.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Unfortunately, without specific information on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The presence of nitrogen in the rings would also introduce the possibility of tautomeric forms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the exact arrangement of its atoms and the presence of any functional groups.

Scientific Research Applications

Antiviral Activity

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Anti-inflammatory Activity

. This suggests that your compound may also have potential in this field.

Anticancer Activity

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Anti-HIV Activity

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Antioxidant Activity

. This suggests that your compound may also have potential in this field.

Antimicrobial Activity

. This suggests that your compound may also have potential in this field.

Antitubercular Activity

. This suggests that your compound may also have potential in this field.

Antidiabetic Activity

. This suggests that your compound may also have potential in this field.

Mechanism of Action

Target of Action

It is known that similar compounds with a pyrimidine nucleus have been found to bind with high affinity to multiple receptors , which can be helpful in developing new useful derivatives .

Biochemical Pathways

Compounds with similar structures have been reported to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound might affect a wide range of biochemical pathways.

Result of Action

Given the wide range of biological activities associated with similar compounds , it can be inferred that the compound might exert its effects at both the molecular and cellular levels, potentially leading to changes in cell function or viability.

Future Directions

The future directions for this compound would likely depend on its intended use. If it shows promise in biological applications, for example, further studies could be done to explore its potential.